Cas no 522647-42-3 (3-bromo-5-methyl-1,2,4-thiadiazole)

• Product Name: 3-bromo-5-methyl-1,2,4-thiadiazole
• CAS No: 522647-42-3
• MF: C₃H₃BrN₂S
• MW: 179.038317918777
• MDL: MFCD11848381
• CID: 1006275
• PubChem ID: 53417476
• Update Time: 2025-08-02

3-bromo-5-methyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-[1,2,4]thiadiazole
• 3-bromo-5-methyl-1,2,4-thiadiazole
• SY345397
• AT11963
• EN300-325731
• AKOS022707998
• MFCD11848381
• 522647-42-3
• SCHEMBL6368952

• MDL： MFCD11848381
• Inchi： 1S/C3H3BrN2S/c1-2-5-3(4)6-7-2/h1H3
• InChI Key： LAKMLPXDJDBSBF-UHFFFAOYSA-N
• SMILES： BrC1=NSC(C)=N1

Computed Properties

• Exact Mass: 177.92003g/mol
• Monoisotopic Mass: 177.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Additional information on 3-bromo-5-methyl-1,2,4-thiadiazole

Introduction to 3-bromo-5-methyl-1,2,4-thiadiazole (CAS No. 522647-42-3) and Its Emerging Applications in Chemical Biology

3-bromo-5-methyl-1,2,4-thiadiazole (CAS No. 522647-42-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the thiadiazole class, a family of molecules known for their broad spectrum of biological activities. The presence of both bromine and methyl substituents in its structure enhances its utility as a building block in synthetic chemistry and drug discovery.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which contributes to its stability and reactivity. This core structure is frequently found in pharmaceuticals and agrochemicals due to its ability to interact with biological targets such as enzymes and receptors. The bromo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, making it a valuable intermediate in organic synthesis. Similarly, the methyl group at the 5-position influences the electronic properties of the molecule, affecting its interactions with biological systems.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their potential applications in treating various diseases. For instance, studies have demonstrated that certain thiadiazole compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3-bromo-5-methyl-1,2,4-thiadiazole has been explored in the development of novel therapeutic agents targeting specific biological pathways.

One of the most compelling aspects of 3-bromo-5-methyl-1,2,4-thiadiazole is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates. For example, it has been used to construct derivatives that mimic natural products with known bioactivities. The bromine atom allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

The 1,2,4-thiadiazole scaffold itself has been extensively studied for its pharmacological properties. Modifications at different positions on this ring system can lead to significant changes in biological activity. The combination of a bromine atom and a methyl group provides a balance between reactivity and stability, making it an ideal candidate for further derivatization.

Recent advancements in computational chemistry have also highlighted the potential of 3-bromo-5-methyl-1,2,4-thiadiazole as a lead compound for drug discovery. Molecular modeling studies have identified its binding interactions with target proteins, providing insights into how it might modulate biological processes. These studies have guided the design of more potent analogs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 3-bromo-5-methyl-1,2,4-thiadiazole has found utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. The electronic properties of the thiadiazole ring can be tuned by substituents, making it a promising candidate for organic electronic devices.

The synthesis of 3-bromo-5-methyl-1,2,4-thiadiazole typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more accessible for industrial applications.

The safety profile of 3-bromo-5-methyl-1,2,4-thiadiazole is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions for 3-bromo-5-methyl-1,2,4-thiadiazole include exploring new synthetic strategies and expanding its applications in drug discovery and materials science. The development of novel derivatives with enhanced bioactivity and selectivity remains an active area of investigation. Collaborative efforts between chemists and biologists will be essential to fully realize the potential of this versatile compound.